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Compound of Interest

Compound Name: Triolein-13C3

Cat. No.: B1601240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Triolein-13C3, a stable

isotope-labeled triglyceride crucial for metabolic research. This document details its commercial

suppliers, purity specifications, and diverse experimental applications, offering valuable insights

for researchers in lipidomics, metabolic flux analysis, and drug development.

Commercial Suppliers and Purity of Triolein-13C3
Triolein-13C3 is available from several reputable commercial suppliers, catering to the needs

of the research community. The primary specifications to consider are chemical purity and

isotopic enrichment. Chemical purity ensures the absence of other lipid species, while isotopic

enrichment indicates the percentage of molecules containing the 13C label at the specified

positions.

Below is a summary of prominent suppliers and their typical product specifications. Please note

that specific batch characteristics may vary, and it is always recommended to consult the

supplier's certificate of analysis for precise data.
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Supplier Product Name
Isotopic Purity
(atom % 13C)

Chemical Purity

Sigma-Aldrich
Glyceryl-13C3

trioleate
99% ≥98% (CP)

Cambridge Isotope

Laboratories, Inc.

(CIL)

Triolein (1,1,1-¹³C₃,

99%)
99% ≥98%

BOC Sciences Triolein-[1,1,1-13C3] 99% ≥98%

Experimental Protocols and Applications
Triolein-13C3 is a powerful tool for tracing the metabolic fate of dietary triglycerides and

studying lipid metabolism in various physiological and pathological contexts. Its non-radioactive

nature makes it a safe and effective tracer for human and animal studies.

In Vivo Metabolic Fate Analysis Following Oral
Administration
This protocol outlines a typical in vivo study to track the absorption and metabolism of dietary

triglycerides using Triolein-13C3.[1]

Methodology:

Subject Preparation: Human or animal subjects are typically fasted overnight to ensure a

baseline metabolic state.

Tracer Administration: A test meal containing a precise amount of Triolein-13C3 mixed with

a carrier oil (e.g., olive oil) is administered orally.[1]

Sample Collection: Blood samples are collected at regular intervals (e.g., every 30-60

minutes) over a period of several hours. Expired air samples can also be collected to

measure the rate of 13CO2 exhalation, indicating fatty acid oxidation.[1]

Lipoprotein Fractionation: Blood plasma is subjected to ultracentrifugation to separate

different lipoprotein fractions, including chylomicrons, very-low-density lipoprotein (VLDL),
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low-density lipoprotein (LDL), and high-density lipoprotein (HDL).

Lipid Extraction and Analysis: Lipids are extracted from the plasma and lipoprotein fractions.

The enrichment of 13C in triglycerides and fatty acids is determined using gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).[1]

Experimental Workflow for In Vivo Metabolic Fate Analysis

In Vivo Metabolic Fate Analysis

Overnight Fasting Oral Administration of
Triolein-13C3 in Test Meal

Serial Blood and
Breath Sample Collection

Plasma Lipoprotein
Fractionation (Ultracentrifugation)

Lipid Extraction and
13C Enrichment Analysis (GC/MS, LC/MS)

Metabolic Fate
Determination

Click to download full resolution via product page

Caption: Workflow for an in vivo study tracking the metabolic fate of Triolein-13C3.

In Vitro Lipolysis Assay
This assay is used to determine the activity of lipases, such as pancreatic lipase, on triglyceride

substrates. Triolein-13C3 can be used as a substrate to screen for inhibitors or activators of

lipid digestion.

Methodology:

Substrate Emulsion Preparation: An emulsion of Triolein-13C3 is prepared in a buffer

solution (e.g., Tris-HCl, pH 8.0) containing bile salts and phospholipids to mimic physiological

conditions in the small intestine.

Enzyme Addition: The lipase enzyme (e.g., porcine pancreatic lipase) is added to the

substrate emulsion to initiate the reaction.

Incubation: The reaction mixture is incubated at 37°C with constant shaking.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8638691/
https://www.benchchem.com/product/b1601240?utm_src=pdf-body-img
https://www.benchchem.com/product/b1601240?utm_src=pdf-body
https://www.benchchem.com/product/b1601240?utm_src=pdf-body
https://www.benchchem.com/product/b1601240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantification of Lipolysis Products: The rate of lipolysis is determined by measuring the

release of 13C-labeled free fatty acids and glycerol over time. This can be achieved through

various methods, including titration of the released fatty acids or by using commercial

colorimetric or fluorometric assay kits.

Cellular Uptake and Metabolism Studies
Triolein-13C3 is a valuable tool for investigating the mechanisms of fatty acid uptake,

intracellular trafficking, and storage in lipid droplets in various cell types, such as adipocytes

and hepatocytes.

Methodology:

Cell Culture: The cells of interest are cultured to the desired confluency.

Incubation with Triolein-13C3: The culture medium is replaced with a medium containing

Triolein-13C3, often complexed with albumin to facilitate its uptake.

Time-Course Analysis: Cells are harvested at different time points after the addition of the

labeled triolein.

Lipid Extraction and Analysis: Cellular lipids are extracted, and the incorporation of 13C into

various lipid species (e.g., triglycerides, phospholipids, cholesterol esters) is quantified by

mass spectrometry.

Microscopy: Fluorescently tagged versions of 13C-labeled fatty acids can be used in

conjunction with microscopy techniques to visualize the trafficking and localization of fatty

acids within the cell and their incorporation into lipid droplets.

Signaling Pathways in Triglyceride Metabolism
The metabolism of triolein is intricately linked to various signaling pathways that regulate lipid

storage and mobilization. A key pathway involves the hormonal control of intracellular lipolysis

in adipocytes.

Hormonal Regulation of Intracellular Lipolysis
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Hormonal Activation of Lipolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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